Cas no 1548574-81-7 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl)-
• CAS No: 1548574-81-7
• MF: C₈H₈N₄S₂
• MW: 224.305917739868
• CID: 5263157
• Update Time: 2025-06-20

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl)-

• Inchi： 1S/C8H8N4S2/c9-7-10-6(11-8(13)12-7)3-5-1-2-14-4-5/h1-2,4H,3H2,(H3,9,10,11,12,13)
• InChI Key： BXIMMPSNXPLNPS-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CC2C=CSC=2)=NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl)-

Introduction to 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl) and Its Significance in Modern Chemical Research

The compound with the CAS No. 1548574-81-7, identified as 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl), represents a fascinating molecule with a rich structural framework that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazine class, characterized by a central triazine ring substituted with various functional groups. The presence of both amino and thione functionalities, along with a thiophenylmethyl side chain, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and material science.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry due to their diverse biological activities. The 1,3,5-Triazine-2(1H)-thione core structure is particularly intriguing because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. The incorporation of sulfur atoms in the form of a thione group introduces polarity and reactivity, which can be exploited for covalent bond formation with biomolecules. This feature is particularly valuable in the development of targeted therapies where precise interaction with biological receptors is essential.

The 6-amino substituent on the triazine ring further enhances the compound's potential as a pharmacophore. Amino groups are well-known for their ability to form hydrogen bonds, a critical interaction mode in many drug-receptor complexes. Additionally, the presence of an amino group allows for further derivatization through reactions such as acylation or alkylation, enabling the creation of libraries of analogs for high-throughput screening. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive starting point for structure-activity relationship (SAR) studies.

The 4-(3-thienylmethyl) moiety adds another layer of complexity to this molecule. Thiophene derivatives are widely recognized for their biological activity and have been incorporated into numerous therapeutic agents. The thiophenylmethyl group not only contributes to the overall lipophilicity of the compound but also introduces electronic effects that can influence its interactions with biological targets. This substitution pattern is particularly interesting because it combines elements from two different classes of heterocycles—the triazine and thiophene—creating a hybrid structure with potentially synergistic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl) with greater accuracy than ever before. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. These virtual screening approaches have accelerated the process of identifying lead compounds for further optimization.

In experimental settings, synthetic methodologies have been refined to facilitate the preparation of complex heterocyclic compounds like this one. Transition metal-catalyzed reactions have emerged as powerful tools for constructing triazine derivatives efficiently. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce the thiophenylmethyl group onto the triazine ring under mild conditions. Such methods not only improve yield but also minimize unwanted byproducts, making them ideal for large-scale synthesis.

The chemical reactivity of 1,3,5-Triazine-2(1H)-thione also makes it a valuable intermediate in organic synthesis. The thione group can undergo nucleophilic addition reactions or be oxidized to form disulfides or sulfones. These transformations allow for the introduction of additional functional groups or the modification of existing ones, expanding the chemical space available for drug discovery efforts. Furthermore, the stability of this compound under various reaction conditions makes it suitable for multi-step synthetic sequences without significant degradation.

Beyond its potential as an intermediate or lead compound, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-thienylmethyl) has also been explored in material science applications. Heterocyclic compounds often exhibit interesting electronic properties due to their conjugated systems or electron-deficient centers. Researchers have investigated derivatives of this molecule as candidates for organic semiconductors or catalysts due to their ability to participate in redox reactions or facilitate specific chemical transformations.

The integration of machine learning techniques into drug discovery has further highlighted the importance of structurally diverse compounds like this one. Predictive models trained on large datasets can identify patterns that correlate molecular structure with biological activity, enabling researchers to prioritize compounds based on their potential utility before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to bring new drugs to market.

In conclusion, 1,3,5-Triazine,2(1H)-thione,6-amino-4-(3-thienylmethyl), CAS No. 1548574-81-7, stands out as a versatile and promising molecule with applications spanning pharmaceuticals and materials science. Its unique structural features—combining amino and thione groups with a thiophenylmethyl substituent—make it an excellent candidate for further investigation into its biological activities and synthetic utility. As research continues to uncover new possibilities in chemical biology, compounds like this one will undoubtedly play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.